Cas no 444165-48-4 (N-(naphthalen-1-yl)-2-(pyridin-2-ylsulfanyl)acetamide)

N-(naphthalen-1-yl)-2-(pyridin-2-ylsulfanyl)acetamide structure
444165-48-4 structure
Product Name:N-(naphthalen-1-yl)-2-(pyridin-2-ylsulfanyl)acetamide
CAS No:444165-48-4
MF:C17H14N2OS
MW:294.370862483978
CID:3079090
PubChem ID:2169373
Update Time:2025-04-21

N-(naphthalen-1-yl)-2-(pyridin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(naphthalen-1-yl)-2-(pyridin-2-ylsulfanyl)acetamide
    • BDBM80491
    • STK219975
    • DTXSID701329078
    • N-(1-naphthalenyl)-2-(2-pyridinylthio)acetamide
    • cid_2169373
    • N-naphthalen-1-yl-2-pyridin-2-ylsulfanyl-ethanamide
    • N~1~-(1-NAPHTHYL)-2-(2-PYRIDYLSULFANYL)ACETAMIDE
    • CBKinase1_002896
    • MLS000707301
    • SMR000288766
    • N-1-naphthyl-2-(pyridin-2-ylthio)acetamide
    • HMS2727B08
    • 444165-48-4
    • CHEMBL1567561
    • AKOS000640697
    • N-(1-naphthyl)-2-(2-pyridylthio)acetamide
    • N-naphthalen-1-yl-2-pyridin-2-ylsulfanylacetamide
    • CBKinase1_015296
    • BRD-K37485822-001-01-9
    • Inchi: 1S/C17H14N2OS/c20-16(12-21-17-10-3-4-11-18-17)19-15-9-5-7-13-6-1-2-8-14(13)15/h1-11H,12H2,(H,19,20)
    • InChI Key: GYPSGPPMQLIXPK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)CC(NC1=CC=CC2=CC=CC=C21)=O

Computed Properties

  • Exact Mass: 294.08268425Da
  • Monoisotopic Mass: 294.08268425Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 67.3Ų

N-(naphthalen-1-yl)-2-(pyridin-2-ylsulfanyl)acetamide Related Literature

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